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Compound of Interest

Compound Name: CBR-470-1

Cat. No.: B15621424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CBR-470-1 is a potent small molecule inhibitor of the glycolytic enzyme phosphoglycerate

kinase 1 (PGK1).[1][2][3] Its inhibitory action on PGK1 leads to the accumulation of reactive

metabolites, such as methylglyoxal, which in turn modifies and promotes the dimerization of

KEAP1.[2] This event disrupts the Keap1-Nrf2 complex, leading to the stabilization and nuclear

translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2).[1][4] Activated Nrf2 then

drives the transcription of a suite of antioxidant and cytoprotective genes.[1][4] This non-

covalent activation of the Nrf2 pathway makes CBR-470-1 a valuable tool for studying cellular

stress responses and a potential therapeutic agent.[1][3] Given its mechanism of action,

understanding the stability of CBR-470-1 in cell culture media is critical for designing and

interpreting experiments accurately. These application notes provide a framework and

protocols for assessing its stability and utilizing it effectively in a research setting.

Mechanism of Action: CBR-470-1 Signaling Pathway
CBR-470-1 inhibits PGK1, a key enzyme in the glycolytic pathway. This inhibition leads to an

accumulation of upstream metabolites, including methylglyoxal (MGO). MGO is a reactive

dicarbonyl species that can covalently modify proteins. One of the key targets of MGO is

Keap1, the primary negative regulator of Nrf2. MGO-mediated modification of Keap1 leads to

its dimerization and impaired ability to target Nrf2 for proteasomal degradation. Consequently,

Nrf2 accumulates, translocates to the nucleus, and binds to Antioxidant Response Elements
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(AREs) in the promoter regions of its target genes, initiating their transcription. These genes

encode for a variety of antioxidant and detoxifying enzymes, such as NQO1 and HMOX1.[1][4]

Cytoplasm

Nucleus

CBR-470-1

PGK1

Inhibits

Glycolysis

Catalyzes

Methylglyoxal (MGO)
(Reactive Metabolite)

Leads to accumulation of

Keap1

Modifies

Keap1-Nrf2 Complex

Disrupts

Nrf2

Nrf2

Translocation

Proteasomal Degradation

Targets Nrf2 for

ARE (Antioxidant
Response Element)

Binds to

Target Genes
(e.g., NQO1, HMOX1)

Activates Transcription

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/cbr-470-1.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6444936/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: CBR-470-1 signaling pathway.

Physicochemical Properties and Stock Solution
Preparation
A summary of the relevant properties of CBR-470-1 is provided below.

Property Value Source

Molecular Weight 365.89 g/mol [2]

Formula C₁₄H₂₀ClNO₄S₂ [2]

Purity ≥98% (HPLC) [2]

Solubility

Soluble to 100 mM in DMSO

and to 20 mM in ethanol.

Insoluble in water.

[2][3]

Storage of Powder 3 years at -20°C [3]

Storage of Stock Solutions
1 year at -80°C in solvent; 1

month at -20°C in solvent.
[3]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

CBR-470-1 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, low-protein-binding microcentrifuge tubes

Procedure:

Equilibrate the CBR-470-1 vial to room temperature before opening to prevent moisture

condensation.
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Weigh out the desired amount of CBR-470-1 powder using a calibrated analytical balance

in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 0.366 mg of CBR-470-1.

Add the appropriate volume of fresh, anhydrous DMSO to the powder to achieve a final

concentration of 10 mM.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes in sterile, low-protein-binding tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1][3]

Protocol for Assessing the Stability of CBR-470-1 in
Cell Culture Media
This protocol outlines a general method to determine the stability of CBR-470-1 in a specific

cell culture medium over time using High-Performance Liquid Chromatography-Mass

Spectrometry (HPLC-MS).

Materials:

Prepared 10 mM CBR-470-1 stock solution in DMSO

Cell culture medium of interest (e.g., DMEM, RPMI-1640) with and without serum (e.g., 10%

FBS)

Sterile multi-well plates (e.g., 24-well)

Humidified incubator (37°C, 5% CO₂)

HPLC-MS system

Acetonitrile or methanol for sample precipitation

Sterile pipette tips and tubes
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Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621424#cbr-470-1-stability-in-cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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